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Compound of Interest

Compound Name: CBO-P11

Cat. No.: B12387859

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to CBO-P11
CBO-P11 is a macrocyclic peptide antagonist of Vascular Endothelial Growth Factor Receptor

2 (VEGFR-2). By binding to VEGFR-2, CBO-P11 effectively blocks the interaction between

Vascular Endothelial Growth Factor (VEGF) and its receptor, thereby inhibiting downstream

signaling pathways implicated in angiogenesis, cell proliferation, and migration. This inhibitory

action makes CBO-P11 a valuable tool in cancer research and other angiogenesis-related

studies. CBO-P11 is typically supplied as a lyophilized trifluoroacetate salt.

Recommended Storage Conditions
Proper storage of CBO-P11 is critical to maintain its stability and biological activity. The

following conditions are recommended based on vendor datasheets and general best practices

for peptide handling.

Table 1: Recommended Storage Conditions for CBO-P11
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Form
Storage
Temperature

Duration
Special
Considerations

Lyophilized Powder -20°C or -80°C
Long-term (up to

several years)

Protect from moisture

and light. Store in a

desiccator.

2-8°C
Short-term (weeks to

months)

Protect from moisture

and light.

Room Temperature
Very short-term (days

to weeks)

For shipping and brief

periods. Avoid

prolonged exposure.

Reconstituted Solution -20°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles.

2-8°C
Short-term (days to a

week)

Use sterile buffers.

Prone to degradation.

Handling and Reconstitution Protocol
CBO-P11 is supplied as a lyophilized powder and requires reconstitution before use in

experimental settings. Adherence to the following protocol will ensure the integrity of the

peptide.

Materials Required
Vial of lyophilized CBO-P11

Sterile, high-purity solvent (e.g., sterile distilled water, DMSO, or a suitable buffer)

Sterile, precision pipettes and tips

Vortex mixer

Centrifuge

Sterile, low-protein-binding microcentrifuge tubes for aliquoting
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Reconstitution Workflow
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Figure 1. Workflow for the reconstitution of lyophilized CBO-P11.
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Step-by-Step Reconstitution Protocol
Equilibration: Before opening, allow the vial of lyophilized CBO-P11 to equilibrate to room

temperature inside a desiccator for at least 20-30 minutes. This prevents condensation, as

the peptide is hygroscopic.

Centrifugation: Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Solvent Addition: Carefully add the calculated volume of the desired sterile solvent (e.g.,

sterile water or DMSO) to the vial. The choice of solvent may depend on the specific

requirements of your experiment.

Dissolution: Gently vortex or swirl the vial until the peptide is completely dissolved. Avoid

vigorous shaking, which can cause peptide degradation.

Aliquoting and Storage: For long-term stability, it is recommended to aliquot the reconstituted

CBO-P11 into smaller, single-use volumes in low-protein-binding tubes. Store these aliquots

at -20°C for up to 3 months. Avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway
CBO-P11 functions as a competitive antagonist at the VEGFR-2. It blocks the binding of VEGF,

thereby inhibiting the activation of downstream signaling cascades that are crucial for

angiogenesis and cell proliferation.
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Figure 2. CBO-P11 inhibits the VEGFR-2 signaling pathway.
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Experimental Protocols
The following are example protocols for assays relevant to the function of CBO-P11.

Researchers should optimize these protocols for their specific experimental conditions.

In Vitro VEGFR-2 Binding Assay (Competitive ELISA)
This assay is designed to quantify the ability of CBO-P11 to inhibit the binding of VEGF to

VEGFR-2.

Table 2: Protocol for In Vitro VEGFR-2 Binding Assay
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Step Procedure

1. Plate Coating
Coat a 96-well plate with recombinant human

VEGFR-2. Incubate overnight at 4°C.

2. Washing
Wash the plate 3 times with a wash buffer (e.g.,

PBS with 0.05% Tween-20).

3. Blocking

Block non-specific binding sites with a blocking

buffer (e.g., 1% BSA in PBS) for 1-2 hours at

room temperature.

4. Washing Repeat the washing step.

5. Competitive Binding

Add varying concentrations of CBO-P11 to the

wells, followed by a constant concentration of

biotinylated VEGF. Incubate for 2 hours at room

temperature.

6. Washing Repeat the washing step.

7. Detection
Add streptavidin-HRP conjugate and incubate

for 1 hour at room temperature.

8. Washing Repeat the washing step.

9. Substrate Addition
Add a suitable HRP substrate (e.g., TMB) and

incubate until color develops.

10. Stop Reaction
Stop the reaction with a stop solution (e.g., 2N

H₂SO₄).

11. Data Acquisition

Read the absorbance at the appropriate

wavelength (e.g., 450 nm) using a microplate

reader.

12. Analysis

Calculate the IC₅₀ value for CBO-P11 by plotting

the percentage of inhibition against the log

concentration of CBO-P11.

VEGF-Induced Cell Proliferation Assay
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This assay measures the inhibitory effect of CBO-P11 on the proliferation of endothelial cells

stimulated by VEGF.

Table 3: Protocol for VEGF-Induced Cell Proliferation Assay

Step Procedure

1. Cell Seeding
Seed endothelial cells (e.g., HUVECs) in a 96-

well plate and allow them to adhere overnight.

2. Serum Starvation
Serum-starve the cells for 4-6 hours to

synchronize their cell cycle.

3. Treatment
Treat the cells with varying concentrations of

CBO-P11 for 1-2 hours.

4. Stimulation

Stimulate the cells with a constant concentration

of VEGF. Include appropriate controls (no

treatment, VEGF alone, CBO-P11 alone).

5. Incubation Incubate the plate for 24-48 hours.

6. Proliferation Measurement

Measure cell proliferation using a suitable

method, such as MTT, XTT, or BrdU

incorporation assay, following the

manufacturer's instructions.

7. Data Acquisition
Read the absorbance or fluorescence using a

microplate reader.

8. Analysis
Determine the IC₅₀ of CBO-P11 for the inhibition

of VEGF-induced cell proliferation.

Stability Considerations
While specific stability data for CBO-P11 is not extensively published, general principles for

peptide stability should be followed.

Freeze-Thaw Cycles: Repeated freezing and thawing of reconstituted CBO-P11 solutions

can lead to degradation and loss of activity. Aliquoting is strongly recommended to minimize
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this.

Proteases: Peptides are susceptible to degradation by proteases. Use sterile reagents and

techniques to avoid contamination. For experiments involving biological samples (e.g.,

serum, cell lysates), the inclusion of protease inhibitors may be necessary.

pH: The stability of peptides in solution can be pH-dependent. It is advisable to reconstitute

and store CBO-P11 in a buffer with a pH close to neutral, unless otherwise specified for a

particular application.

By following these guidelines, researchers can ensure the proper storage, handling, and use of

CBO-P11, leading to more reliable and reproducible experimental outcomes.

To cite this document: BenchChem. [Application Notes and Protocols for CBO-P11].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387859/docs#application-notes-and-protocols-for-
cbo-p11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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